Cas no 179057-32-0 (1-4-(4-Fluorophenoxy)phenylmethanamine)

• Product Name: 1-4-(4-Fluorophenoxy)phenylmethanamine
• CAS No: 179057-32-0
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 843055
• PubChem ID: 3860377
• Update Time: 2025-08-03

1-4-(4-Fluorophenoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-fluorophenoxy)phenyl]methanamine
• [4-(4-fluorophenoxy)phenyl]methanamine
• AKOS B022088
• ART-CHEM-BB B022088
• 4-(4-Fluorophenoxy)benzyl amine
• 1-[4-(4-fluorophenoxy)phenyl]methanamine, AldrichCPR
• D87937
• AKOS000218127
• BBL040102
• 179057-32-0
• CS-0235139
• 4-(4-fluorophenoxy)benzylamine
• EN300-15322
• MFCD04971078
• 4-(4-fluoro-phenoxy)-benzylamine
• J-504108
• J-519301
• ZB1774
• SB77226
• (4-(4-fluorophenoxy)phenyl)methanamine
• SCHEMBL919783
• DTXSID80397480
• 4-(4-fluorophenyloxy)benzylamine
• 1-(4-(4-fluorophenoxy)phenyl)methanamine
• STK349852
• ZQTJTARQSZTPGD-UHFFFAOYSA-N
• 7-Methoxy-thieno[2,3-b]quinolin-2-carboxylic acid
• HMS1781K06
• 1-4-(4-Fluorophenoxy)phenylmethanamine

• MDL： MFCD04971078
• Inchi： 1S/C13H12FNO/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12/h1-8H,9,15H2
• InChI Key： ZQTJTARQSZTPGD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 217.09036
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 317.5±32.0 °C at 760 mmHg
• Flash Point: 145.8±25.1 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-4-(4-Fluorophenoxy)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-4-(4-Fluorophenoxy)phenylmethanamine

Introduction to 1-4-(4-Fluorophenoxy)phenylmethanamine (CAS No. 179057-32-0)

1-4-(4-Fluorophenoxy)phenylmethanamine, chemically designated as C₁₆H₁₃FO₂N, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. With a CAS number of 179057-32-0, it represents a specialized molecule that has been the subject of extensive research and investigation.

The molecular structure of 1-4-(4-Fluorophenoxy)phenylmethanamine consists of a phenyl ring substituted with a 4-fluorophenoxy group and an amine functional group at the methanamino position. This particular arrangement of functional groups imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further exploration in medicinal chemistry. The presence of the fluorine atom in the 4-fluorophenoxy moiety is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their promising pharmacological profiles. Studies have demonstrated that the introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of molecules, thereby influencing their interactions with biological targets. In the case of 1-4-(4-Fluorophenoxy)phenylmethanamine, the fluorine atom is expected to play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of 1-4-(4-Fluorophenoxy)phenylmethanamine is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural framework to design novel molecules with enhanced therapeutic efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The amine group provides a versatile site for further functionalization, allowing chemists to tailor the molecule to specific biological targets.

The synthesis of 1-4-(4-Fluorophenoxy)phenylmethanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired molecular framework.

Recent advancements in computational chemistry have also contributed to the understanding of 1-4-(4-Fluorophenoxy)phenylmethanamine's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its potential therapeutic effects. These computational approaches complement traditional experimental methods, offering a more comprehensive view of the compound's pharmacological properties.

The pharmacological profile of 1-4-(4-Fluorophenoxy)phenylmethanamine is still under active investigation, but preliminary studies suggest that it exhibits promising activities against various diseases. For example, it has shown potential in inhibiting enzymes involved in inflammation and cancer progression. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders.

In conclusion, 1-4-(4-Fluorophenoxy)phenylmethanamine (CAS No. 179057-32-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable asset in the development of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.